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Compound of Interest

Compound Name: Melarsoprol

Cat. No.: B1676173

An In-depth Technical Guide on the Chemical Properties and Synthesis of Melarsoprol

This guide provides a comprehensive overview of the chemical properties, synthesis, and
mechanism of action of melarsoprol, a critical organoarsenic compound for the treatment of
late-stage human African trypanosomiasis (HAT). The information is intended for researchers,
scientists, and professionals in drug development.

Chemical and Physical Properties

Melarsoprol is a complex of melarsen oxide with dimercaprol (also known as British anti-
Lewisite, or BAL).[1] It is a highly lipophilic molecule, a characteristic that allows it to cross the
blood-brain barrier to treat the neurological stage of sleeping sickness.[2] However, this
property also contributes to its very poor water solubility, necessitating its formulation in
propylene glycol for intravenous administration.[3] The drug is known to exist as two
stereoisomers.[3]

Data Summary

The key chemical and physical properties of melarsoprol are summarized in the table below.
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Property Value Reference(s)

(2-{4-[(4,6-Diamino-1,3,5-
triazin-2-

IUPAC Name , [4]
yl)amino]phenyl}-1,3,2-

dithiarsolan-4-yl)methanol

Mel B, Arsobal, Melarsen

Synonyms Oxide-BAL [3][4]
Molecular Formula C12H15AsN6OS:2 [5]
Molar Mass 398.34 g-mol—1 [5]
CAS Number 494-79-1 [4]

Information not readily
available; administered as a

Appearance 3[4
PP 3.6% solution in propylene 131141

glycol.

6 mg/L at 25°C (poorly

Solubility (Water) luble)
solupie).

Specific melting point data is
Melting Point not readily available in the

reviewed literature.

logP (Octanol-Water) 2.53

. Exists as a racemic mixture of
Stereochemistry _ [31[5]
two stereoisomers.

Synthesis of Melarsoprol

The synthesis of melarsoprol was developed by Ernst Friedheim and introduced in 1949.[6][7]
The process is historically significant and involves the creation of a key precursor, melarsen
oxide, which is then complexed with dimercaprol.[2]

The overall synthesis can be understood as a two-stage process:
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e Synthesis of the precursor, Melarsen Oxide, from p-arsanilic acid.

o Condensation of Melarsen Oxide with Dimercaprol to form the final product, melarsoprol.
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Stage 1: Melarsen Oxide Synthesis

p-Arsanilic Acid
(4-Aminophenylarsonic acid)

1. Cyanuric Chloride
2. Aqueous NH3

Melarsen
(Pentavalent Arsenic Intermediate)

Reduction:
SO2, HCI, HI

Stage 2: Melarsoprol Synthesis

Melarsen Oxide

(Trivalent Arsenic Precursor) Dimercaprol (BAL)

Melarsoprol
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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